N-[(3,4-dimethoxyphenyl)methyl]-2,5-difluoroaniline

• Molecular Formula: C15H15F2NO2
• Molecular Weight: 279.28 g/mol
• IUPAC Name: N-[(3,4-dimethoxyphenyl)methyl]-2,5-difluoroaniline
• InChI: InChI=1S/C15H15F2NO2/c1-19-14-6-3-10(7-15(14)20-2)9-18-13-8-11(16)4-5-12(13)17/h3-8,18H,9H2,1-2H3
• InChI Key: BDBPSWTWZMKLEF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CNC2=C(C=CC(=C2)F)F)OC

Description

N-[(3,4-dimethoxyphenyl)methyl]-2,5-difluoroaniline is an organic compound that belongs to the class of anilines This compound is characterized by the presence of two methoxy groups and two fluorine atoms attached to the aromatic rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(3,4-dimethoxyphenyl)methyl]-2,5-difluoroaniline can be achieved through several synthetic routes. One common method involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This method utilizes organoboron reagents and palladium catalysts under mild and functional group-tolerant reaction conditions .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

N-[(3,4-dimethoxyphenyl)methyl]-2,5-difluoroaniline undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as sodium methoxide. Reaction conditions may vary depending on the desired transformation, including temperature, solvent, and catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinones, while reduction may produce amines or alcohols.

Scientific Research Applications

N-[(3,4-dimethoxyphenyl)methyl]-2,5-difluoroaniline has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-[(3,4-dimethoxyphenyl)methyl]-2,5-difluoroaniline involves its interaction with molecular targets and pathways within biological systems. The compound may exert its effects through binding to specific receptors or enzymes, leading to changes in cellular processes. The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

N-[(3,4-dimethoxyphenyl)methyl]-2,5-difluoroaniline can be compared with other similar compounds, such as:

3,4-Dimethoxyphenethylamine: This compound is an analogue of the neurotransmitter dopamine and is closely related to mescaline.

N-[(3,4-dimethoxyphenyl)methyl]-2,4-difluoroaniline: This compound has a similar structure but with different fluorine atom positions.

The uniqueness of this compound lies in its specific substitution pattern, which can influence its chemical reactivity and biological activity.